1-(4-Bromomethyl-thiazol-2-yl)-ethanone

• Molecular Formula: C6H6BrNOS
• Molecular Weight: 220.09 g/mol
• IUPAC Name: 1-[4-(bromomethyl)-1,3-thiazol-2-yl]ethanone
• InChI: InChI=1S/C6H6BrNOS/c1-4(9)6-8-5(2-7)3-10-6/h3H,2H2,1H3
• InChI Key: VBJCOLJPRJMCPK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=NC(=CS1)CBr

Description

1-(4-Bromomethyl-thiazol-2-yl)-ethanone is a brominated thiazole derivative characterized by a methyl ketone group at the 2-position and a bromomethyl substituent at the 4-position of the thiazole ring. The bromomethyl group facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional groups or heterocyclic systems . Thiazole derivatives are widely studied for their antimicrobial, anticancer, and enzyme-inhibitory properties, with structural modifications (e.g., bromine substitution) often enhancing bioactivity and target specificity .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1-(4-Bromomethyl-thiazol-2-yl)-ethanone with structurally or functionally related compounds, focusing on synthesis, reactivity, and bioactivity:

Compound	Key Structural Features	Synthesis Highlights	Biological Activity/Applications	References
1-(4-Bromomethyl-thiazol-2-yl)-ethanone	Thiazole core with bromomethyl (C-4) and acetyl (C-2) groups.	Likely synthesized via bromination of a pre-existing methyl group on thiazole derivatives.	Potential as an intermediate for antitumor or antimicrobial agents (inferred from analogs).
2-Bromo-1-(4-imidazol-1-ylphenyl)ethanone	Bromoethanone linked to a phenyl-imidazole system.	Prepared via coupling reactions involving bromoethanone and imidazole derivatives.	Studied for kinase inhibition; bromine enhances electrophilicity for covalent binding.
1-(5-Bromo-1H-indol-3-yl)-2-((4-nitrophenyl)thio)ethanone	Bromoindole core with a thioether-linked nitrobenzene group.	Synthesized via condensation of bromoindole ethanone with thiophenol derivatives.	Exhibits potent antimalarial activity (pIC₅₀ = 7.89), outperforming chloroquine in silico models.
6-Bromo-3-(2-methylthiazol-4-yl)-2H-chromen-2-one	Coumarin-thiazole hybrid with bromine at C-4.	Multi-step synthesis involving bromosalicylaldehyde, ethyl acetoacetate, and piperidine.	Anticancer applications; bromine and thiazole enhance DNA intercalation and topoisomerase inhibition.
2-(4-Allylpiperazin-1-yl)-1-(1-aryl-1H-tetrazol-5-yl)ethanone	Ethanone linked to tetrazole and piperazine moieties.	Synthesized via nucleophilic substitution between bromoethanone and tetrazole-piperazine intermediates.	Explored as antipsychotic agents; tetrazole improves metabolic stability.

Key Comparative Insights :

Thioether-linked compounds (e.g., 1-(5-bromo-1H-indol-3-yl)-2-((4-nitrophenyl)thio)ethanone) demonstrate enhanced redox activity, contributing to radical scavenging and antiparasitic effects .

Bioactivity: Brominated thiazoles and coumarin hybrids (e.g., 6-bromo-3-(2-methylthiazol-4-yl)-2H-chromen-2-one) exhibit dual mechanisms: intercalation with DNA and enzyme inhibition, unlike non-brominated analogs . Tetrazole-containing ethanones (e.g., 2-(4-allylpiperazin-1-yl)-1-(1-aryl-1H-tetrazol-5-yl)ethanone) show improved pharmacokinetic profiles due to tetrazole’s resistance to oxidative degradation .

Synthetic Complexity: Suzuki-Miyaura couplings are critical for introducing aryl groups to bromoethanone scaffolds (e.g., compound 5 in ), whereas thiazole bromination (as in the target compound) requires controlled conditions to avoid overhalogenation .

Structural-Activity Relationships (SAR) :

• Bromine Position : Bromine at the 4-position of thiazole (target compound) vs. 6-position of coumarin () alters steric and electronic interactions with biological targets.
• Heterocyclic Fusion : Thiazole-imidazole hybrids () show broader kinase inhibition than pure thiazoles, likely due to increased planarity and hydrogen-bonding capacity.